Cas no 2229617-94-9 (tert-butyl N-[4-hydroxy-3-(1-hydroxyprop-2-en-1-yl)phenyl]carbamate)

• Product Name: tert-butyl N-[4-hydroxy-3-(1-hydroxyprop-2-en-1-yl)phenyl]carbamate
• CAS No: 2229617-94-9
• MF: C₁₄H₁₉NO₄
• MW: 265.30496430397
• CID: 5922441
• PubChem ID: 165674241
• Update Time: 2025-05-20

tert-butyl N-[4-hydroxy-3-(1-hydroxyprop-2-en-1-yl)phenyl]carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-1872219
• tert-butyl N-[4-hydroxy-3-(1-hydroxyprop-2-en-1-yl)phenyl]carbamate
• 2229617-94-9

• Inchi： 1S/C14H19NO4/c1-5-11(16)10-8-9(6-7-12(10)17)15-13(18)19-14(2,3)4/h5-8,11,16-17H,1H2,2-4H3,(H,15,18)
• InChI Key： PTMTUQWGHAAWIF-UHFFFAOYSA-N
• SMILES： O(C(NC1=CC=C(C(=C1)C(C=C)O)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 265.13140809g/mol
• Monoisotopic Mass: 265.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 78.8Ų

Additional information on tert-butyl N-[4-hydroxy-3-(1-hydroxyprop-2-en-1-yl)phenyl]carbamate

Introduction to Tert-butyl N-[4-hydroxy-3-(1-hydroxyprop-2-en-1-yl)phenyl]carbamate (CAS No. 2229617-94-9)

Tert-butyl N-[4-hydroxy-3-(1-hydroxyprop-2-en-1-yl)phenyl]carbamate, identified by its Chemical Abstracts Service (CAS) number 2229617-94-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to the class of carbamates, which are widely recognized for their versatile applications in medicinal chemistry, particularly as intermediates in the synthesis of active pharmaceutical ingredients (APIs). The unique structural features of this molecule, including its tert-butyl group and the presence of a hydroxyprop-2-en-1-yl moiety, contribute to its distinct chemical properties and potential biological activities.

The molecular structure of Tert-butyl N-[4-hydroxy-3-(1-hydroxyprop-2-en-1-yl)phenyl]carbamate consists of a phenyl ring substituted with hydroxyl and allyl groups, further functionalized by a carbamate linkage to a tert-butyl group. This arrangement imparts both steric hindrance and electronic effects that can influence its reactivity and interaction with biological targets. The presence of multiple hydroxyl groups suggests potential roles in hydrogen bonding, which is crucial for molecular recognition processes in biological systems.

In recent years, there has been growing interest in the development of novel carbamate-based compounds due to their broad spectrum of biological activities. Research has indicated that carbamates can serve as effective modulators of various enzymatic pathways, making them valuable candidates for drug discovery. Specifically, the hydroxyprop-2-en-1-yl group in this compound may contribute to its ability to interact with biological molecules in a manner that could be exploited for therapeutic purposes. For instance, studies have shown that similar structural motifs are involved in the inhibition of certain enzymes that play critical roles in metabolic disorders and inflammatory diseases.

One of the most compelling aspects of Tert-butyl N-[4-hydroxy-3-(1-hydroxyprop-2-en-1-yl)phenyl]carbamate is its potential as a scaffold for further chemical modification. The combination of the tert-butyl group, which provides stability against hydrolysis, and the reactive sites such as hydroxyl groups and the carbamate moiety, allows for diverse derivatization strategies. This flexibility is particularly advantageous in medicinal chemistry, where subtle modifications can significantly alter biological activity. Researchers have been exploring such derivatives as candidates for treating conditions ranging from neurological disorders to cancer.

Recent advancements in computational chemistry have enabled more precise predictions of the biological behavior of compounds like Tert-butyl N-[4-hydroxy-3-(1-hydroxyprop-2-en-1-yl)phenyl]carbamate. Molecular docking studies have suggested that this compound may exhibit inhibitory activity against specific enzymes implicated in disease pathways. For example, preliminary simulations indicate potential interactions with kinases and phosphodiesterases, which are key targets in oncology and cardiovascular research. These findings align with broader trends in drug discovery where computational tools are increasingly used to accelerate the identification of promising candidates.

The synthesis of Tert-butyl N-[4-hydroxy-3-(1-hydroxyprop-2-en-1-yl)phenyl]carbamate presents unique challenges due to its complex structure. However, modern synthetic methodologies have made significant strides in improving both efficiency and yield. Techniques such as palladium-catalyzed cross-coupling reactions and enantioselective synthesis have been employed to construct the desired framework with high precision. These advancements not only facilitate access to this compound but also provide insights into general strategies for carbamate-based drug development.

Beyond its pharmaceutical applications, Tert-butyl N-[4-hydroxy-3-(1-hydroxyprop-2-en-1-yl)phenyl]carbamate has shown promise in materials science. The unique interplay between steric and electronic effects in its structure makes it a candidate for designing novel polymers or functional materials with specific properties. For instance, researchers are investigating its potential use as a monomer or cross-linking agent in biodegradable polymers, where its stability and reactivity could be leveraged to create materials with tailored degradation profiles.

The environmental impact of synthesizing and utilizing compounds like Tert-butyl N-[4-hydroxy-3-(1-hydroxyprop-2-en-1-yl)phenyl]carbamate is also an important consideration. Efforts are being made to develop greener synthetic routes that minimize waste and reduce energy consumption. Catalytic processes and solvent-free reactions are being explored as alternatives to traditional methods, aligning with global initiatives to promote sustainable chemistry.

In conclusion, Tert-butyl N-[4-hydroxy-3-(1-hydroxyprop-2-en-1-y l)phen y l]ca rba mate (CAS No. 22296 17 -94 -9) represents a fascinating compound with diverse potential applications across multiple scientific disciplines. Its unique structural features make it a valuable tool for drug discovery, material science, and environmental chemistry. As research continues to uncover new functionalities and synthetic strategies, this compound is poised to play an increasingly significant role in advancing scientific knowledge and technological innovation.